Cas no 62614-46-4 (4-[(2S)-2-Methylbutyl]benzoic acid)

4-[(2S)-2-Methylbutyl]benzoic acid structure
62614-46-4 structure
Product Name:4-[(2S)-2-Methylbutyl]benzoic acid
CAS No:62614-46-4
MF:C12H16O2
MW:192.254243850708
CID:57896
PubChem ID:14177395
Update Time:2025-04-18

4-[(2S)-2-Methylbutyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(2S)-2-Methylbutyl]benzoic acid
    • BENZOIC ACID,4-[(2S)-2-METHYLBUTYL]
    • OOJNHQQNTIEJDO-VIFPVBQESA-N
    • 62614-46-4
    • (S)-4-(2'-methylbutyl)benzoic acid
    • SCHEMBL9234376
    • 4-((2s)-2-methylbutyl)benzoic acid
    • Inchi: 1S/C12H16O2/c1-3-9(2)8-10-4-6-11(7-5-10)12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)/t9-/m0/s1
    • InChI Key: OOJNHQQNTIEJDO-VIFPVBQESA-N
    • SMILES: OC(C1C=CC(=CC=1)C[C@@H](C)CC)=O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.041
  • Boiling Point: 308.7 °C at 760 mmHg
  • Flash Point: 308.7 °C at 760 mmHg
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